molecular formula C4H2Cl2N4O2 B8796798 5,6-Dichloro-3-nitropyrazin-2-amine CAS No. 87155-51-9

5,6-Dichloro-3-nitropyrazin-2-amine

Cat. No.: B8796798
CAS No.: 87155-51-9
M. Wt: 208.99 g/mol
InChI Key: YPKQEGJKVUTYPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,6-Dichloro-3-nitropyrazin-2-amine is a useful research compound. Its molecular formula is C4H2Cl2N4O2 and its molecular weight is 208.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

87155-51-9

Molecular Formula

C4H2Cl2N4O2

Molecular Weight

208.99 g/mol

IUPAC Name

5,6-dichloro-3-nitropyrazin-2-amine

InChI

InChI=1S/C4H2Cl2N4O2/c5-1-2(6)9-4(10(11)12)3(7)8-1/h(H2,7,8)

InChI Key

YPKQEGJKVUTYPH-UHFFFAOYSA-N

Canonical SMILES

C1(=C(N=C(C(=N1)Cl)Cl)[N+](=O)[O-])N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 450 ml concentrated sulfuric acid cooled to 10° is added 50.0 g (0.2 m) 3-amino-5,6-dichloropyrazine carboxylic acid. To this solution cooled to 0°-5°, is added a cold solution of 15 ml fuming sulfuric acid in 15 ml fuming nitric acid dropwise over 15 minutes. The reaction mixture is stirred at 0°-5° for 2 hours and then at ambient temperature for 2 hours. The reaction mixture is then poured onto ice and the yellow solid is collected. This solid is taken up in ethyl acetate, washed twice with saturated sodium carbonate solution and then the solution is filtered through a pad of silica gel. The resulting solution is evaporated in vacuo to afford 35 g of 5,6-dichloro-3-nitropyrazinamine, m.p. 169°-170° C.
Quantity
450 mL
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.